Cas no 1330755-34-4 (Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate)

• Product Name: Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate
• CAS No: 1330755-34-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5168636
• Update Time: 2025-05-20

Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate
• Methyl 4-(furan-2-yl)-1H-pyrrole-3-carboxylate
• 4-Furan-2-yl-1H-pyrrole-3-carboxylic acid methyl ester
• 1H-Pyrrole-3-carboxylic acid, 4-(2-furanyl)-, methyl ester

• Inchi： 1S/C10H9NO3/c1-13-10(12)8-6-11-5-7(8)9-3-2-4-14-9/h2-6,11H,1H3
• InChI Key： FHCXHKMIDWIOOB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CNC=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 1.3
• Topological Polar Surface Area: 55.2

Additional information on Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate

Research Brief on Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate (CAS: 1330755-34-4): Recent Advances and Applications

Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate (CAS: 1330755-34-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan-pyrrole hybrid structure, exhibits promising biological activities, making it a potential candidate for drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and applications in targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is crucial for its potential use as a drug scaffold. Additionally, computational modeling revealed favorable binding affinities for several enzyme targets, including kinases and GPCRs, suggesting its versatility in therapeutic applications.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate was evaluated for its anti-inflammatory and anticancer properties. In vitro assays demonstrated its ability to inhibit pro-inflammatory cytokines and induce apoptosis in cancer cell lines, particularly in breast and lung carcinomas. The compound's mechanism of action was linked to the modulation of NF-κB and MAPK signaling pathways, providing a molecular basis for its therapeutic effects.

Further research has explored the derivatization of Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate to enhance its pharmacokinetic profile. A 2024 study in European Journal of Medicinal Chemistry synthesized a series of analogs and evaluated their bioavailability and metabolic stability. One analog, featuring a methylene bridge substitution, exhibited improved oral absorption and prolonged half-life in preclinical models, paving the way for further development as a lead compound.

In summary, Methyl4-(furan-2-yl)-1H-pyrrole-3-carboxylate (CAS: 1330755-34-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential in inflammation and oncology. Ongoing research aims to optimize its derivatives for clinical translation, addressing challenges such as solubility and toxicity. The compound's multifaceted biological activities underscore its value as a tool for probing disease mechanisms and developing novel therapeutics.